Cas no 5480-01-3 ((4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)

(4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one structure
5480-01-3 structure
Product Name:(4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
CAS No:5480-01-3
MF:C16H12Cl2N4O
MW:347.198680877686
CID:1590784
PubChem ID:2848498
Update Time:2025-04-21

(4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • (4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
    • 1H-pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-[2-(2,5-dichlorophenyl)hydrazone], (4Z)-
    • (4Z)-4-[(2,5-Dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one; 1H-pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-[2-(2,5-dichlorophenyl)hydrazone], (4Z)-
    • STK007812
    • (4Z)-4-[2-(2,5-dichlorophenyl)hydrazinylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
    • (4Z)-4-[2-(2,5-DICHLOROPHENYL)HYDRAZIN-1-YLIDENE]-3-METHYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
    • 4-[2-(2,5-dichlorophenyl)diazen-1-yl]-5-methyl-2-phenyl-1H-pyrazol-3-one
    • 5480-01-3
    • AC1NSGVK
    • AKOS000486699
    • 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone]
    • DTXSID70416437
    • 4-[(2,5-dichlorophenyl)diazenyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
    • Inchi: 1S/C16H12Cl2N4O/c1-10-15(20-19-14-9-11(17)7-8-13(14)18)16(23)22(21-10)12-5-3-2-4-6-12/h2-9,21H,1H3/b20-19+
    • InChI Key: DCGKQIGQXKTDQL-FMQUCBEESA-N
    • SMILES: ClC1C=CC(=CC=1/N=N/C1C(N(C2C=CC=CC=2)NC=1C)=O)Cl

Computed Properties

  • Exact Mass: 346.03906
  • Monoisotopic Mass: 346.038816
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.1
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.41
  • Boiling Point: 448.3°C at 760 mmHg
  • Flash Point: 225°C
  • Refractive Index: 1.672
  • PSA: 57.06

(4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one Related Literature

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